Cas no 881180-23-0 (Aldehydo-D-glucose Phthalazin-1-ylhydrazone)

• Product Name: Aldehydo-D-glucose Phthalazin-1-ylhydrazone
• CAS No: 881180-23-0
• MF: C₁₄H₁₈N₄O₅
• MW: 322.316523075104
• CID: 1064467
• PubChem ID: 12900840
• Update Time: 2025-06-07

Aldehydo-D-glucose Phthalazin-1-ylhydrazone Chemical and Physical Properties

Names and Identifiers

• Aldehydo-D-glucose Phthalazin-1-ylhydrazone
• (6E)-6-(phthalazin-1-ylhydrazinylidene)hexane-1,2,3,4,5-pentol
• (6E)-6-[2-(Phthalazin-1-yl)hydrazinylidene]hexane-1,2,3,4,5-pentol (non-preferred name)
• 881180-23-0
• DTXSID30512560

• Inchi： 1S/C14H18N4O5/c19-7-11(21)13(23)12(22)10(20)6-16-18-14-9-4-2-1-3-8(9)5-15-17-14/h1-6,10-13,19-23H,7H2,(H,17,18)/b16-6+
• InChI Key： PPCQJKUJOONNDF-OMCISZLKSA-N
• SMILES： OC(C(CO)O)C(C(/C=N/NC1=C2C=CC=CC2=CN=N1)O)O

Computed Properties

• Exact Mass: 322.12800
• Monoisotopic Mass: 322.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Melting Point: 170-1720C
• PSA: 151.32000
• LogP: -1.46360